Cas no 168542-30-1 (Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-)

• Product Name: Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-
• CAS No: 168542-30-1
• MF: C₁₁H₈FNOS
• MW: 221.25072479248
• CID: 3809659
• PubChem ID: 11074943
• Update Time: 2025-05-24

Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-
• (2-Amino-thiophen-3-yl)-(4-fluoro-phenyl)-methanone
• SCHEMBL4065880
• 2-amino-3-(4-fluorobenzoyl)thiophene
• 3-(4-fluorobenzoyl)thiophen-2-amine
• TGA54230
• EN300-7544144
• VVSDRAQASZJLQC-UHFFFAOYSA-N
• (2-aminothiophen-3-yl)-(4-fluorophenyl)methanone
• 168542-30-1
• CHEMBL340596
• (2-AMINOTHIOPHEN-3-YL)(4-FLUOROPHENYL)METHANONE

• MDL： MFCD26383103
• Inchi： 1S/C11H8FNOS/c12-8-3-1-7(2-4-8)10(14)9-5-6-15-11(9)13/h1-6H,13H2
• InChI Key： VVSDRAQASZJLQC-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1N)(C1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 221.03106321Da
• Monoisotopic Mass: 221.03106321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.3Ų

Additional information on Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-

Introduction to Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- and Its Significance in Modern Chemical Research

Methanone, specifically (2-amino-3-thienyl)(4-fluorophenyl)-, with a CAS number of 168542-30-1, represents a fascinating compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in drug development and synthetic chemistry. The presence of both amino and thienyl groups, coupled with the fluorophenyl moiety, endows this molecule with distinct chemical properties that make it a subject of intense study.

The structural composition of Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- is a testament to the ingenuity of modern chemical synthesis. The combination of a thiophene ring with an amino substituent at the 2-position and a fluorine-substituted phenyl group at the 4-position creates a molecule with a rich array of possible interactions. These interactions are not only crucial for understanding its reactivity but also for exploring its potential as a building block in more complex molecular architectures.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating thienyl rings. These compounds are valued for their role in various biological processes and their utility in pharmaceuticals. The thienyl ring, with its sulfur atom, can participate in hydrogen bonding and π-stacking interactions, making it an attractive scaffold for drug design. Additionally, the amino group at the 2-position can serve as a nucleophilic center, allowing for further functionalization and the creation of more intricate molecules.

The fluorine atom in the 4-fluorophenyl group adds another layer of complexity to this compound. Fluorine is known for its ability to modulate the pharmacokinetic properties of molecules, including their metabolic stability and binding affinity. In drug discovery, fluorinated aromatic rings are often incorporated to enhance the efficacy and selectivity of therapeutic agents. The presence of this fluorine substituent in Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- suggests that it may exhibit interesting pharmacological properties that warrant further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. In medicinal chemistry, synthesizing novel compounds often involves starting with simpler building blocks and gradually introducing additional functional groups. The structural features of Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- make it an ideal candidate for such transformations. Researchers can leverage its reactive sites to introduce additional groups or modify existing ones, thereby creating new molecules with tailored properties.

Recent studies have highlighted the importance of fluorinated heterocycles in the development of new drugs. For instance, fluorinated thiophenes have been shown to exhibit potent activity against various diseases, including cancer and infectious disorders. The compound Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-, with its unique combination of structural elements, could be a valuable asset in these efforts. Its ability to interact with biological targets in multiple ways makes it a promising candidate for further exploration.

The synthesis of this compound also presents an opportunity to develop new synthetic methodologies. The field of organic chemistry is constantly evolving, with researchers seeking more efficient and sustainable ways to construct complex molecules. By studying the synthesis of Methanone, (2-amino-3-thienyl)(4-fluorophenyl)-, chemists can gain insights into new reaction pathways and catalytic systems that could be applied to other challenging transformations.

In conclusion, Methanone, (2-amino-3-thienyl)(4-fluorophenyl)- represents a significant advancement in chemical research. Its unique structural features and potential applications in drug development make it a compound worthy of continued study. As research progresses, we can expect to see more innovative uses for this molecule and others like it, further expanding our understanding of organic chemistry and its applications in medicine.